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Compound of Interest

Compound Name: rac 7-Hydroxy Efavirenz

CAS No.: 205754-50-3

Cat. No.: B023507

Get Quote

Abstract & Scope
This technical guide details the synthetic protocol for rac-7-Hydroxy Efavirenz (rac-6-chloro-4-

(cyclopropylethynyl)-1,4-dihydro-7-hydroxy-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one). While

8-hydroxy efavirenz is the primary metabolite in humans (mediated by CYP2B6), the 7-hydroxy

isomer is a critical reference standard for comprehensive pharmacokinetic profiling, toxicity

studies, and impurity exclusion in drug manufacturing.

This protocol is designed to produce the racemic mixture, suitable for use as a chromatography

standard (HPLC/LC-MS) where enantiomeric separation is performed on-column, or for initial

biological assays where stereochemistry is not the primary variable. The route is an adaptation

of the industrial synthesis of Efavirenz (Sustiva®), modified to install the hydroxyl group at the

C7 position via a regioselective lithiation strategy.

Retrosynthetic Analysis & Strategy
To synthesize the 7-hydroxy derivative, we must modify the substitution pattern of the starting

aniline. The standard Efavirenz synthesis uses 4-chloroaniline.[1][2] By mapping the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b023507#bc-rfq
https://www.researchgate.net/publication/281413723_The_Efavirenz_Structure-Activity_Relantionship_and_Synthesis_Methods
https://juniperpublishers.com/omcij/OMCIJ.MS.ID.555739.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


benzoxazinone numbering to the aniline precursor, we identify 3-methoxy-4-chloroaniline as

the required starting material.

Regiochemistry: The key challenge is ensuring the trifluoroacetyl group installs at the

position para to the methoxy group (Position 6 of the aniline) rather than position 2.

Directing Effects: The pivaloyl protecting group (ortho-director) and the methoxy group (para-

director) synergistically activate Position 6, making this route highly favorable.

Pathway Diagram (Graphviz)

Figure 1: Retrosynthetic disconnection for rac-7-Hydroxy Efavirenz.
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Detailed Experimental Protocol
Stage 1: Precursor Preparation (Pivaloylation)
Objective: Protect the aniline amine to direct the subsequent lithiation.

Reagents: 3-Methoxy-4-chloroaniline (1.0 eq), Pivaloyl chloride (1.1 eq), Triethylamine (1.2

eq), DCM (Dichloromethane).

Procedure:

Dissolve 3-methoxy-4-chloroaniline (15.7 g, 100 mmol) in dry DCM (150 mL) under

nitrogen.

Add Triethylamine (16.7 mL, 120 mmol) and cool to 0°C.

Dropwise add Pivaloyl chloride (13.5 mL, 110 mmol) over 30 minutes.

Warm to room temperature (RT) and stir for 2 hours.

Workup: Wash with 1N HCl (2x), saturated NaHCO3, and brine. Dry over Na2SO4 and

concentrate.

Yield Expectation: >90% (Off-white solid).

Stage 2: Regioselective Acylation (The Critical Step)
Objective: Install the trifluoroacetyl group at the C6 position (para to methoxy).

Reagents: N-Pivaloyl-3-methoxy-4-chloroaniline (from Stage 1), n-Butyllithium (2.5M in

hexanes, 2.2 eq), Ethyl trifluoroacetate (1.2 eq), THF (dry).

Procedure:

Dissolve the pivaloylamide (10 g, ~41 mmol) in anhydrous THF (100 mL) and cool to

-78°C.
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Add n-BuLi (36 mL, 90 mmol) dropwise, maintaining temp < -70°C. (Solution turns bright

yellow/orange).

Stir at -78°C for 1 hour to ensure dianion formation.

Add Ethyl trifluoroacetate (6.0 mL, 50 mmol) dropwise.

Stir at -78°C for 1 hour, then allow to warm to 0°C.

Quench: Pour into cold 1N HCl (100 mL) and stir vigorously for 30 mins (hydrolysis of the

intermediate hemiaminal).

Extraction: Extract with Ethyl Acetate (3x).

Purification: Silica gel chromatography (Hexane/EtOAc).

Product: 1-(2-amino-5-chloro-4-methoxyphenyl)-2,2,2-trifluoroethanone. Note: The pivaloyl

group is often cleaved during the acidic workup or requires a specific reflux step with acid

to fully remove. Ensure deprotection to the free aniline ketone.

Stage 3: Racemic Alkynylation
Objective: Add the cyclopropylacetylene side chain. By omitting chiral ligands (like

norephedrine), we generate the racemate.

Reagents: Cyclopropylacetylene (1.5 eq), n-BuLi (1.4 eq), Trifluoro-ketone intermediate (1.0

eq), THF.

Procedure:

Prepare Lithium Acetylide: In a separate flask, dissolve cyclopropylacetylene (3.0 g) in

THF (40 mL) at -20°C. Add n-BuLi (1.4 eq) dropwise. Stir for 30 mins.

Addition: Cool the acetylide solution to -50°C.

Add the solution of the Trifluoro-ketone (from Stage 2) in THF dropwise.

Stir at -50°C for 1 hour, then warm to RT.
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Quench: Saturated NH4Cl solution.

Workup: Extract with EtOAc, wash with brine, dry, and concentrate.

Result: Racemic amino-alcohol intermediate.

Stage 4: Cyclization
Objective: Form the benzoxazinone core.[3]

Reagents: 1,1'-Carbonyldiimidazole (CDI) (1.5 eq), THF.

Procedure:

Dissolve the amino-alcohol residue in dry THF (10 mL/g).

Add CDI in one portion.

Heat to 60°C for 4 hours.

Workup: Cool, add water, extract with EtOAc.

Purification: Recrystallization from Hexane/Toluene or column chromatography.

Product: rac-7-Methoxy Efavirenz.

Stage 5: Demethylation (Final Step)
Objective: Reveal the 7-hydroxyl group.

Reagents: Boron Tribromide (BBr3) (1.0M in DCM, 3.0 eq), DCM.

Procedure:

Dissolve rac-7-Methoxy Efavirenz in dry DCM at -78°C.

Slowly add BBr3 solution. Caution: Highly exothermic.

Warm to 0°C and monitor by TLC (approx. 1-2 hours).
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Quench: Carefully add Methanol at 0°C to destroy excess borane, then add saturated

NaHCO3.

Isolation: Extract with EtOAc. The product is amphoteric (phenol + carbamate); avoid high

pH.

Final Purification: Preparative HPLC (C18, Water/Acetonitrile + 0.1% Formic Acid).

Data Summary & Quality Control
Reaction Stoichiometry Table

Step Reagent Eq. Role
Critical
Parameter

1 Pivaloyl Chloride 1.1 Protecting Group
Keep temp < 5°C

during addition

2 n-BuLi 2.2 Lithiation Agent

Temp must be <

-70°C to avoid

side reactions

3
Cyclopropylacety

lene
1.5 Nucleophile

Freshly distilled if

possible

4 CDI 1.5 Cyclizing Agent
Dry THF is

essential

5 BBr3 3.0
Demethylating

Agent

Quench

carefully;

generates HBr

Analytical Validation
1H NMR (DMSO-d6): Look for the disappearance of the methoxy singlet (~3.8 ppm) and

appearance of a broad phenolic -OH singlet (~10.0 ppm).

19F NMR: Verify the CF3 signal (typically ~ -80 ppm).

Mass Spectrometry: Target Mass [M-H]- = 330.0 (Calculated for C14H9ClF3NO3).
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Workflow Visualization

Figure 2: Operational Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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